Ethyl 2-Acetylpent-4-ynoate: A Privileged Bifunctional Scaffold in Advanced Organic Synthesis and Drug Discovery
Ethyl 2-Acetylpent-4-ynoate: A Privileged Bifunctional Scaffold in Advanced Organic Synthesis and Drug Discovery
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
Ethyl 2-acetylpent-4-ynoate (CAS 36600-70-1) is a highly versatile, bifunctional aliphatic building block characterized by a
Physicochemical Profiling & Structural Dynamics
The reactivity of ethyl 2-acetylpent-4-ynoate is dictated by its bifunctionality. The
Table 1: Physicochemical Properties
| Property | Value |
| IUPAC Name | Ethyl 2-acetylpent-4-ynoate |
| CAS Registry Number | 36600-70-1[6] |
| Molecular Formula | C9H12O3 |
| Molecular Weight | 168.19 g/mol |
| Structural Features | |
| Tautomerism | Keto-enol equilibrium (Z-enol is thermodynamically accessible at RT)[2] |
| Physical State | Colorless to pale yellow oil |
Upstream Processing: Primary Synthetic Route
The de novo synthesis of ethyl 2-acetylpent-4-ynoate relies on the
Fig 1. Synthesis workflow of Ethyl 2-acetylpent-4-ynoate via controlled SN2 alkylation.
Downstream Applications & Mechanistic Pathways
Epigenetic Modulation: KDM4 Inhibitors in Prostate Cancer
In oncology drug development, ethyl 2-acetylpent-4-ynoate is a foundational building block for synthesizing targeting Jumonji domain-containing lysine demethylase 4 (KDM4)[4][8].
Mechanistic Rationale: The
Heterocyclic Scaffolding: 1,2,3,5-Tetrasubstituted Pyrroles
The compound is extensively utilized to synthesize highly substituted pyrroles—core motifs in various pharmaceuticals and [3][10].
Mechanistic Rationale: The reaction proceeds via a 5-exo-dig cyclization[3]. The
Fig 2. Mechanistic pathway of 5-exo-dig cyclization to form substituted pyrroles.
Experimental Methodologies (Self-Validating Protocols)
Protocol A: Synthesis of Ethyl 2-acetylpent-4-ynoate[7]
-
Preparation of the Enolate: Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.05 equiv) in anhydrous THF (3 mL/mmol) under an inert argon atmosphere at 0 °C. Causality: Argon prevents moisture-induced quenching of NaH. The 0 °C temperature controls the exothermic deprotonation, preventing solvent degradation.
-
Addition of Ethyl Acetoacetate: Dropwise add ethyl acetoacetate (1.0 equiv). Stir for 30 minutes until H2 evolution ceases. Causality: Dropwise addition prevents localized heating and suppresses the formation of the dianion, ensuring strict
-regioselectivity over -alkylation. -
Alkylation: Introduce propargyl bromide (80 wt% in toluene, 1.1 equiv) slowly to the reaction mixture. Allow the reaction to warm to room temperature and stir for 6 hours. Causality: The propargyl group is an excellent SN2 electrophile. Maintaining room temperature provides sufficient kinetic energy for the substitution without promoting base-catalyzed isomerization of the alkyne to an allene.
-
Quenching and Extraction: Quench the reaction with saturated aqueous NH4Cl. Extract with ethyl acetate (3x). Causality: A mild acidic quench (NH4Cl) neutralizes the remaining base without risking the hydrolysis of the newly formed ester.
-
Purification & Validation: Dry the organic layer over anhydrous MgSO4, concentrate under reduced pressure, and purify via flash column chromatography (hexane/ethyl acetate). Self-Validation System: Monitor the reaction via TLC (UV and KMnO4 stain). Complete consumption of the starting material validates the reaction end-point. The product's terminal alkyne will strongly reduce KMnO4, appearing as a bright yellow spot on a purple background.
Protocol B: 5-exo-dig Cyclization to 1,2,3,5-Tetrasubstituted Pyrroles[3][10]
-
Imine Formation: Dissolve ethyl 2-acetylpent-4-ynoate (1.0 equiv) and a primary amine (e.g., 4-methylaniline, 1.0 equiv) in toluene (2 mL/mmol).
-
Catalyst Addition: Add a catalytic amount of Iron(III) chloride (FeCl3, 0.1 equiv) or Trifluoroacetic acid (TFA, 1.0 equiv). Causality: The catalyst serves a dual purpose: it accelerates the initial condensation to the imine and subsequently acts as a
-acid to activate the terminal alkyne for intramolecular nucleophilic attack. -
Cyclization: Heat the mixture to 80 °C (or reflux) and stir overnight using a Dean-Stark apparatus. Causality: Continuously removing the water byproduct drives the thermodynamic equilibrium of the condensation step forward, ensuring quantitative conversion to the enamine intermediate prior to cyclization.
-
Isolation & Validation: Cool to room temperature, dilute with ethyl acetate, wash with water, dry over Na2SO4, and concentrate. Self-Validation System: Analyze the crude product via 1H NMR spectroscopy. The complete disappearance of the terminal alkyne proton signal (
2.2 ppm) and the emergence of a distinct aromatic pyrrole ring proton confirm successful cyclization and aromatization.
References
-
Title: Enhanced Properties of a Benzimidazole Benzylpyrazole Lysine Demethylase Inhibitor: Mechanism-of-Action, Binding Site Analysis, and Activity in Cellular Models of Prostate Cancer. Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]
-
Title: Potent and selective inhibitors of NAD+-dependent 15-hydroxyprostaglandin dehydrogenase (HPGD). Source: Probe Reports from the NIH Molecular Libraries Program URL: [Link]
- Title: Wnt signaling pathway inhibitors for treatments of disease (US20200299261A1).
-
Title: Synthesis of 1,2,3,5-Tetrasubstituted Pyrrole Derivatives via 5-exo-dig Type Cyclization. Source: Middle East Technical University (METU) Electronic Theses URL: [Link]
Sources
- 1. 40870-15-3|Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate|BLD Pharm [bldpharm.com]
- 2. vhu.edu.vn [vhu.edu.vn]
- 3. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
- 4. edoc.mdc-berlin.de [edoc.mdc-berlin.de]
- 5. rsc.org [rsc.org]
- 6. 36600-70-1|Ethyl 2-acetylpent-4-ynoate|BLD Pharm [bldpharm.com]
- 7. Potent and selective inhibitors of NAD+-dependent 15-hydroxyprostaglandin dehydrogenase (HPGD) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
- 9. researchgate.net [researchgate.net]
- 10. US20200299261A1 - Wnt signaling pathway inhibitors for treatments of disease - Google Patents [patents.google.com]
